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Compound of Interest

Compound Name: Pdino

Cat. No.: B8222528

For researchers, scientists, and drug development professionals, ensuring safe and compliant
disposal of all laboratory chemicals is paramount. This guide provides essential information for
the proper disposal of PDINO (N,N'-Bis(N,N-dimethylpropan-1-amine oxide)perylene-3,4,9,10-
tetracarboxylic diimide), a cathode interlayer material utilized in organic electronics.

While PDINO is classified as a low-hazard substance, adherence to established laboratory
waste management protocols is crucial to maintain a safe working environment and ensure
regulatory compliance.

Safety and Handling Profile of PDINO

A Safety Data Sheet (SDS) for PDINO indicates that it is not classified as a hazardous
substance or mixture according to Regulation (EC) No. 1272/2008.[1] Furthermore, the product
does not require hazard labeling under EC directives or respective national laws.[1] The
substance is not identified as persistent, bioaccumulative, and toxic (PBT), or very persistent
and very bioaccumulative (vPvB).[1]

Despite its low-hazard classification, standard laboratory precautions should always be
observed when handling PDINO. This includes avoiding inhalation, ingestion, and contact with
skin and eyes.[1] Appropriate personal protective equipment (PPE), such as gloves, safety
glasses, and a lab coat, should be worn.

Quantitative Data Summary
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For quick reference, the following table summarizes key quantitative information for PDINO.

Property Value Source
CAS Number 1558023-86-1 [1]
Molecular Formula C34H32N406 [1]
Appearance Red-Brown Powder/Crystals [1]
Purity >98% (*H NMR)

Solubility Soluble in Methanol

Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the proper disposal of PDINO
waste. This protocol is based on general best practices for chemical waste management in a
laboratory setting.

» Waste Collection:
o Designate a specific, clearly labeled waste container for PDINO solid waste.
o The container should be made of a material compatible with organic solids.
o Ensure the container is kept closed when not in use.

o Waste Segregation:

o Do not mix PDINO waste with other chemical waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) office.

o Keep PDINO waste separate from hazardous materials, sharps, and biological waste.
e Container Labeling:

o Label the waste container with "PDINO Waste" and the full chemical name: "N,N'-Bis(N,N-
dimethylpropan-1-amine oxide)perylene-3,4,9,10-tetracarboxylic diimide".
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o Include the CAS number (1558023-86-1) on the label.

o Indicate the start date of waste accumulation.

e Storage:

o Store the PDINO waste container in a designated, well-ventilated waste accumulation
area.

o The storage area should be away from general laboratory traffic and incompatible
materials.

e Disposal Request:

o Once the container is full or has reached the maximum accumulation time set by your
institution, submit a chemical waste pickup request to your EHS office.

o Follow your institution's specific procedures for waste pickup and documentation.

Experimental Workflow for PDINO Disposal

The logical flow for the proper disposal of PDINO is illustrated in the diagram below. This
workflow ensures that all necessary safety and regulatory steps are followed.
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Start: Generation of PDINO Waste

Step 1: Collect Waste in a
Designated Container

:

Step 2: Segregate PDINO Waste
from Other Waste Streams

:

Step 3: Label Container with Chemical
Name, CAS No., and Date

:

Step 4: Store in a Designated
Waste Accumulation Area

y

Step 5: Submit Chemical Waste
Pickup Request to EHS

End: Compliant Disposal

Click to download full resolution via product page
Caption: Logical workflow for the proper disposal of PDINO waste.

Disclaimer: This document provides general guidance. Always consult your institution's specific
Environmental Health and Safety (EHS) protocols and the manufacturer's Safety Data Sheet
(SDS) for complete and detailed instructions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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